2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C23H13N3O6/c27-14-8-6-13(7-9-14)24-19(28)12-5-10-17-18(11-12)23(32)26(22(17)31)25-20(29)15-3-1-2-4-16(15)21(25)30/h1-11,27H,(H,24,28)
• InChI Key: BUIPZORSUGMAAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)N3C(=O)C4=C(C3=O)C=C(C=C4)C(=O)NC5=CC=C(C=C5)O
• Molecular Formula: C23H13N3O6
• Molecular Weight: 427.4 g/mol

Description

2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features two isoindole units, each containing a 1,3-dioxo group, connected through a carboxamide linkage to a hydroxyphenyl group. The presence of these functional groups imparts significant reactivity and versatility to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide typically involves multi-step organic reactions. One common method includes the condensation of phthalic anhydride with aniline derivatives to form the isoindole units. This is followed by the introduction of the hydroxyphenyl group through electrophilic aromatic substitution reactions. The final step involves the formation of the carboxamide linkage under controlled conditions, often using coupling reagents like dicyclohexylcarbodiimide (DCC) and catalysts such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In industrial settings, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques like recrystallization and chromatography. The scalability of the synthesis process is crucial for its application in large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The carbonyl groups in the isoindole units can be reduced to form hydroxyl derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings and the amide nitrogen.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in anhydrous solvents.

Substitution: Halogenating agents like bromine (Br₂) or chlorinating agents like thionyl chloride (SOCl₂) under controlled temperatures.

Major Products Formed

Oxidation: Quinone derivatives with enhanced electron-accepting properties.

Reduction: Hydroxyl derivatives with increased solubility and reactivity.

Substitution: Halogenated or alkylated derivatives with modified electronic and steric properties.

Scientific Research Applications

2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a biochemical probe and in enzyme inhibition studies.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes and receptors.

Industry: Utilized in the production of advanced materials, including dyes, pigments, and electronic components.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide involves its interaction with molecular targets such as enzymes and receptors. The compound’s isoindole units can form strong hydrogen bonds and π-π interactions with active sites, leading to inhibition or modulation of enzymatic activity. The hydroxyphenyl group can participate in redox reactions, affecting cellular signaling pathways and oxidative stress responses.

Comparison with Similar Compounds

Similar Compounds

• 2-(1,3-dioxoisoindol-2-yl)-3-(4-hydroxyphenyl)propanoic acid
• 2-(1,3-dioxoisoindol-2-yl)-N-(4-methoxyphenyl)-1,3-dioxoisoindole-5-carboxamide
• 2-(1,3-dioxoisoindol-2-yl)-N-(4-aminophenyl)-1,3-dioxoisoindole-5-carboxamide

Uniqueness

Compared to similar compounds, 2-(1,3-dioxoisoindol-2-yl)-N-(4-hydroxyphenyl)-1,3-dioxoisoindole-5-carboxamide stands out due to its unique combination of functional groups, which confer distinct reactivity and biological activity. The presence of both hydroxy and carboxamide groups allows for versatile chemical modifications and interactions with biological targets, making it a valuable compound in various research and industrial applications.